2-(4-bromo-1H-pyrazol-1-yl)-5-methyl-1,3,4-oxadiazole
Overview
Description
2-(4-bromo-1H-pyrazol-1-yl)-5-methyl-1,3,4-oxadiazole, commonly referred to as BMOP, is an organic compound that has been widely studied for its potential applications in various fields of science and engineering. BMOP is an important building block for the synthesis of various heterocyclic compounds, and has been used in the synthesis of a variety of organic compounds. In addition, BMOP has been studied for its potential applications in the field of medicinal chemistry, as it has been found to exhibit a variety of biochemical and physiological effects.
Scientific Research Applications
BMOP has been studied for its potential applications in various fields of science and engineering. In the field of medicinal chemistry, BMOP has been found to exhibit a variety of biochemical and physiological effects, and has been studied for its potential applications as a therapeutic agent. Additionally, BMOP has been studied for its potential applications in the field of materials science. BMOP has been found to exhibit a variety of properties, such as low-temperature stability, high thermal stability, and good solubility in organic solvents. These properties make BMOP an attractive candidate for the synthesis of various materials, such as polymers and composites.
Mechanism of Action
The mechanism of action of BMOP is not fully understood. However, it is believed that BMOP may act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins and other inflammatory mediators. Additionally, BMOP may act as an antioxidant, which could explain its potential therapeutic effects.
Biochemical and Physiological Effects
BMOP has been found to exhibit a variety of biochemical and physiological effects. In animal studies, BMOP has been found to exhibit anti-inflammatory, anti-allergic, and anti-oxidant effects. Additionally, BMOP has been found to reduce the production of prostaglandins and other inflammatory mediators, and to inhibit the activity of cyclooxygenase (COX). Furthermore, BMOP has been found to exhibit anti-tumor effects in animal studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BMOP in laboratory experiments is its low-temperature stability, which makes it an ideal choice for experiments that require low-temperature conditions. Additionally, BMOP is highly soluble in organic solvents, which makes it easy to handle and store. However, BMOP is not water-soluble, which may limit its use in certain experiments. Additionally, BMOP is toxic and should be handled with caution.
Future Directions
The potential future directions for BMOP research include further studies into its mechanism of action, its potential therapeutic applications, and its potential applications in the field of materials science. Additionally, further studies into the synthesis of BMOP and its derivatives could lead to the development of new and improved methods for the synthesis of BMOP and other related compounds. Finally, further studies into the biochemical and physiological effects of BMOP could lead to the development of new and improved therapeutic agents.
Synthesis Methods
BMOP can be synthesized through several methods, including the reaction of 4-bromo-1H-pyrazol-1-yl-5-methyl-1,3,4-oxadiazol-2-oxide with aqueous formaldehyde and anhydrous sodium sulfite, followed by hydrolysis. This method has been used to synthesize BMOP in a high yield of up to 95%. Additionally, BMOP can be synthesized using the reaction of 4-bromo-1H-pyrazol-1-yl-5-methyl-1,3,4-oxadiazol-2-oxide with anhydrous sodium sulfite and formaldehyde in aqueous solution, followed by hydrolysis. This method has been found to yield BMOP in a high yield of up to 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-bromo-1H-pyrazol-1-yl)-5-methyl-1,3,4-oxadiazole involves the reaction of 4-bromo-1H-pyrazole-1-carboxylic acid with thionyl chloride to form 4-bromo-1H-pyrazole-1-carbonyl chloride. This intermediate is then reacted with 5-methyl-1,2,4-oxadiazole-3-carboxylic acid in the presence of a base to form the final product.", "Starting Materials": [ "4-bromo-1H-pyrazole-1-carboxylic acid", "thionyl chloride", "5-methyl-1,2,4-oxadiazole-3-carboxylic acid", "base" ], "Reaction": [ "4-bromo-1H-pyrazole-1-carboxylic acid is reacted with thionyl chloride to form 4-bromo-1H-pyrazole-1-carbonyl chloride.", "4-bromo-1H-pyrazole-1-carbonyl chloride is then reacted with 5-methyl-1,2,4-oxadiazole-3-carboxylic acid in the presence of a base to form the final product, 2-(4-bromo-1H-pyrazol-1-yl)-5-methyl-1,3,4-oxadiazole." ] } | |
CAS RN |
2298256-19-4 |
Product Name |
2-(4-bromo-1H-pyrazol-1-yl)-5-methyl-1,3,4-oxadiazole |
Molecular Formula |
C6H5BrN4O |
Molecular Weight |
229 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
